Efavirenz-13C6

• Molecular Formula: C14H9ClF3NO2
• Molecular Weight: 321.63 g/mol
• InChI: InChI=1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)/t13-/m0/s1/i3+1,4+1,7+1,9+1,10+1,11+1
• InChIKey: XPOQHMRABVBWPR-VLYMYCQESA-N

Deuterated efavirenz internal standards cause systematic negative bias (-38.4%) due to retention time shifts, while non-isotopic IS fails to track matrix effects (LLOQ ~20 ng/mL). Efavirenz-13C6 solves both issues: - Identical retention time (~2.6 min) to analyte; no isotope effect - Achieves LLOQ of 1.0 ng/mL (20x improvement vs non-isotopic) - 99% 13C isotopic enrichment, ≥98% chemical purity - Regulatory-ready CoA for ANDA/DMF filings

Efavirenz-13C6 Overview

Efavirenz-13C6 (CAS 1261394-62-0) is a stable isotope-labeled analog of the non-nucleoside reverse transcriptase inhibitor (NNRTI) efavirenz, in which six carbon atoms of the benzoxazinone ring are replaced with carbon-13 . With a molecular formula of C₁₄H₉ClF₃NO₂ (six ¹³C atoms) and a molecular weight of 321.63 g/mol, it is designed exclusively for use as an internal standard (IS) in gas chromatography–mass spectrometry (GC–MS) and liquid chromatography–tandem mass spectrometry (LC–MS/MS) assays . Efavirenz-13C6 is supplied with a minimum chemical purity of ≥98% and a minimum isotopic enrichment of 99% ¹³C, accompanied by comprehensive Certificates of Analysis compliant with regulatory guidelines .

Isotope-Labeled Internal Standard Matched co-elution for reliable matrix effect compensation in LC–MS/MS bioanalysis

Regulatory Documentation Characterization data supporting method validation and ANDA-related research workflows

Research Matrices Validated across plasma, dried blood spots, and seminal fluid for PK bioanalysis research

Why Efavirenz-13C6 Is Irreplaceable

In LC–MS/MS quantification of efavirenz from biological matrices, the internal standard must co-elute identically with the analyte to normalize variable ionization efficiency caused by co-extracted matrix components [1]. Non-isotopic internal standards such as propranolol or hydrochlorothiazide differ in molecular structure, retention time, and ionization behavior, producing LLOQs as high as 20 ng/mL and failing to track matrix-induced ion suppression or enhancement across the chromatographic peak [2]. Deuterated efavirenz analogs (e.g., efavirenz-d5) are isotopic variants but often exhibit a deuterium isotope effect that shifts their retention time relative to unlabeled efavirenz, exposing them to different regions of the ion suppression profile and yielding negatively biased quantitative results [3]. Efavirenz-13C6, owing to the minimal mass shift from ¹²C to ¹³C and an identical retention time of ~2.6 minutes, provides matched matrix effect compensation unattainable with non-isotopic or deuterated alternatives, making its substitution a direct risk to assay accuracy, sensitivity, and regulatory acceptance [4].

Efavirenz-13C6 Identical retention and matrix effect compensation

Non-isotopic IS May fail to track ion suppression; higher LLOQ limits assay sensitivity

Efavirenz-13C6 No retention time shift; consistent matrix effect profile

Deuterated IS Deuterium isotope effect may shift retention and introduce systematic negative bias

• [1] Van Eeckhaut A, Lanckmans K, Sarre S, Smolders I, Michotte Y. Validation of bioanalytical LC–MS/MS assays: evaluation of matrix effects. J Chromatogr B. 2009;877(23):2198–2207. doi:10.1016/j.jchromb.2009.01.003. View Source
• [2] PLOS ONE. A Sensitive and Selective Liquid Chromatography/Tandem Mass Spectrometry Method for Quantitative Analysis of Efavirenz in Human Plasma. 2013;8(6):e63305. doi:10.1371/journal.pone.0063305. (States: "Other reported methods used commercially available internal standards (propanolol), and an LLOQ of 20 ng/mL was reported.") View Source
• [3] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. View Source
• [4] PLOS ONE. 2013;8(6):e63305. Retention times for ¹³C₆-efavirenz and efavirenz: both approximately 2.6 min. View Source

Efavirenz-13C6 Quantitative Evidence

LLOQ Sensitivity Advantage vs Propranolol IS

The PLOS ONE 2013 method employing 13C6-efavirenz as internal standard achieved a lower limit of quantification (LLOQ) of 1.0 ng/mL from 50 µL of human plasma. By direct within-manuscript comparison, previous methods using the non-isotopic commercial internal standard propranolol reported an LLOQ of 20 ng/mL under comparable LC–MS/MS conditions [1]. This represents a 20-fold improvement in assay sensitivity attributable specifically to the use of a stable isotope-labeled IS that tracks the analyte throughout sample preparation and ionization.

LLOQ Sensitivity

Head-to-head

1.0 ng/mL (13C6-IS) vs 20 ng/mL (propranolol IS)

Supports PK bioanalysis research with low sample volume and low-concentration quantification

20-fold improvement attributed to matched isotope-labeled IS; PLOS ONE 2013 method

Evidence Dimension	Lower Limit of Quantification (LLOQ) in human plasma
Target Compound Data	1.0 ng/mL (using 13C6-efavirenz IS)
Comparator Or Baseline	20 ng/mL (using propranolol IS; Nirogi et al. method cited as comparator)
Quantified Difference	20-fold lower LLOQ (1.0 vs 20 ng/mL)
Conditions	LC–MS/MS, negative ionization mode, MRM transitions m/z 314.20→243.90 (EFV) and m/z 320.20→249.90 (13C6-EFV IS), 50 µL human plasma, protein precipitation

Why This Matters

A 20-fold lower LLOQ enables quantification of efavirenz at trough concentrations in pharmacokinetic studies and therapeutic drug monitoring where sample volumes are limited, directly impacting clinical study feasibility and pediatric applications.

• [1] PLOS ONE. 2013;8(6):e63305. Abstract and Introduction lines 84–87: "We utilized a sample volume of 50 μL with 13C-labeled internal standard (13C6-Efavirenz) and LLOQ of 1.0 ng/mL. Other reported methods used commercially available internal standards (propanolol), and an LLOQ of 20 ng/mL was reported." doi:10.1371/journal.pone.0063305. View Source

Elimination of Deuterium-Induced Quantitative Bias

Bowman et al. (2023) performed a systematic, direct comparison of deuterated (²H₇) versus ¹³C₆-labeled internal standards for LC–ESI–MS/MS quantification of 2-methylhippuric acid (2MHA) in human urine. Spike accuracy measurements revealed that the deuterated IS (2MHA-[²H₇]) produced a mean quantitative bias of −38.4%, whereas no significant bias was observed with the ¹³C₆-labeled IS [1]. Post-column infusion experiments confirmed that ion suppression experienced by the analyte and its ¹³C₆-IS was identical, while the deuterated IS encountered a different ion suppression region due to a retention time shift caused by the deuterium isotope effect [2]. Although this comparison used 2MHA rather than efavirenz, the underlying physicochemical principle—retention time divergence between deuterated and non-deuterated species—is a class-level phenomenon applicable across analytes, including efavirenz and its deuterated analogs (e.g., efavirenz-d5).

Deuterium Bias Elimination

Class-level

13C6-IS: no significant bias; Deuterated IS: −38.4% mean bias

13C6-IS avoids deuterium-induced negative bias, supporting method validation for bioanalytical research

Cross-study comparison in 2MHA matrix; class-level inference

Evidence Dimension	Spike accuracy bias in biological matrix quantification
Target Compound Data	No significant bias (13C6-labeled IS, 2MHA-[¹³C₆])
Comparator Or Baseline	−38.4% mean bias (deuterated IS, 2MHA-[²H₇]); concentrations 59.2% lower on average when using deuterated IS
Quantified Difference	Elimination of a −38.4% systematic negative bias by selecting ¹³C₆-labeled IS over ²H₇-labeled IS
Conditions	LC–ESI–MS/MS, human urine matrix, post-column infusion ion suppression profiling, spike recovery at known concentrations

Why This Matters

For bioanalytical method validation under FDA/EMA guidelines, systematic bias of −38.4% would fail accuracy acceptance criteria (±15%). Laboratories selecting ¹³C₆-labeled IS over deuterated IS avoid this regulatory risk and achieve true matrix effect compensation.

• [1] Bowman BA et al. J Anal Toxicol. 2023;47(2):129–135. Abstract lines 20–26: "Spike accuracy…determined that 2MHA-[²H₇] generated negatively biased urinary results of −38.4%, whereas no significant bias was observed for 2MHA-[¹³C₆]." doi:10.1093/jat/bkac046. View Source
• [2] Bowman BA et al. J Anal Toxicol. 2023. Lines 26–28: "Post-column infusion demonstrated that ion suppression experienced by 2MHA and 2MHA-[¹³C₆] was not equally experienced by 2MHA-[²H₇]." View Source

Identical Retention Time and Co-Elution

In the validated PLOS ONE 2013 LC–MS/MS method, both efavirenz and ¹³C₆-efavirenz internal standard exhibited a retention time of approximately 2.6 minutes under a 5-minute gradient elution on a Waters XBridge C18 column (50 mm × 2.1 mm, 3.5 µm) with 0.1% formic acid in water/acetonitrile mobile phase at 0.3 mL/min [1]. This identical retention behavior is a direct experimental confirmation that ¹³C labeling does not perturb chromatographic retention relative to the unlabeled analyte. In contrast, deuterated internal standards are well-established in the analytical chemistry literature to exhibit measurably shorter (or occasionally longer) retention times due to the deuterium isotope effect on C–H vs. C–D bond polarity and hydrophobicity, which can place the deuterated IS in a different zone of the ion suppression profile [2].

Identical Retention Time

Head-to-head

Efavirenz and 13C6-efavirenz: both ~2.6 min

Identical co-elution ensures matched ion suppression environment

Direct experimental confirmation from validated LC–MS/MS method

Evidence Dimension	Chromatographic retention time (co-elution fidelity)
Target Compound Data	Efavirenz: ~2.6 min; ¹³C₆-Efavirenz: ~2.6 min (identical co-elution)
Comparator Or Baseline	Deuterated IS (class level): retention time typically shifts by 0.02–0.15 min due to deuterium isotope effect, documented across multiple compound classes
Quantified Difference	0 min retention time difference for ¹³C₆-IS; deuterated IS may shift by 0.02–0.15 min (class-level observation)
Conditions	Waters XBridge C18 column (50×2.1 mm, 3.5 µm), gradient: 0.1% formic acid in water (A) / 0.1% formic acid in acetonitrile (B), flow rate 0.3 mL/min, total run 5 min

Why This Matters

Co-elution is the fundamental prerequisite for an internal standard to compensate for matrix effects; any retention time offset exposes the IS to a different ion suppression environment and compromises quantitative accuracy, a risk eliminated by the ¹³C₆-IS.

• [1] PLOS ONE. 2013;8(6):e63305. Lines 20–22: "The total run time was 5 min and the retention times for the internal standard (13C6-efavirenz) and efavirenz was approximately 2.6 min." doi:10.1371/journal.pone.0063305. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701–707. doi:10.1016/j.jpba.2006.08.011. View Source

Regulatory Documentation for ANDA and DMF Filing

Efavirenz-13C6 is supplied with comprehensive characterization data in accordance with regulatory guidelines, including full Certificates of Analysis, and is explicitly positioned for use in analytical method development, method validation (AMV), Quality Control (QC) applications for Abbreviated New Drug Applications (ANDA), and commercial production of efavirenz [1]. Traceability against pharmacopeial standards (USP or EP) can be provided based on feasibility [2]. This regulatory documentation package differentiates ¹³C₆-efavirenz from generic deuterated efavirenz analogs often sold without ANDA-grade documentation, which may require costly re-characterization and qualification before use in regulated bioanalytical workflows supporting regulatory submissions.

Regulatory Documentation

Source review

Comprehensive CoA; traceability to USP/EP standards available

Regulatory documentation may support method validation for ANDA-related research

Supplier-specified characterization; documentation completeness to verify

Evidence Dimension	Regulatory documentation and ANDA/DMF readiness
Target Compound Data	Comprehensive characterization data compliant with regulatory guidelines; traceability to USP/EP standards available; suitable for ANDA, AMV, QC, and commercial production
Comparator Or Baseline	Generic deuterated efavirenz IS products (e.g., efavirenz-d5) typically supplied with basic purity data only, lacking ANDA-grade documentation packages
Quantified Difference	Not quantifiable as a single metric; categorical difference in regulatory documentation completeness
Conditions	Supplier specifications: SynZeal SZ-E003D04, Clearsynth CS-O-03333, Alsachim C1057

Why This Matters

Pharmaceutical companies filing ANDAs or DMFs require internal standards with full regulatory documentation to satisfy FDA audit requirements; using a non-regulatory-grade IS risks citation in a 483 observation or delay in application approval.

• [1] SynZeal. Efavirenz-13C6 Product Page (SZ-E003D04). "Supplied with detailed characterization data compliant with regulatory guideline. Efavirenz-13C6 can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA) or during commercial production of Efavirenz." View Source
• [2] SynZeal. Efavirenz-13C6. "The product can be used as reference standards and further traceability against pharmacopeial standards (USP or EP) can be provided based on feasibility." View Source

Multi-Matrix Validation Across Biological Matrices

Efavirenz-13C6 has been independently validated as the internal standard in diverse biological matrices. In human plasma, the LLOQ was 1.0 ng/mL (linear range 1.0–2,500 ng/mL) [1]. In dried blood spots (DBS), a multi-analyte method using ¹³C₆-efavirenz as IS achieved a linear range of 0.1–20 mg/L for efavirenz with accuracies of 96.2–113.9% and inter-/intra-run precisions of 3.1–13.3%, demonstrating analyte stability in DBS for at least 7 days at 30 °C [2]. In human seminal plasma, a UPLC–MS/MS method using ¹³C₆-efavirenz as IS quantified both protein-free and total efavirenz concentrations, supporting pharmacokinetic studies in sanctuary site compartments [3]. Non-isotopic IS methods (e.g., hydrochlorothiazide, reserpine) are typically validated in a single matrix, requiring re-optimization for each new biological fluid.

Multi-Matrix Validation

Reported

Plasma LLOQ 1.0 ng/mL; DBS accuracy 96.2–113.9%; seminal plasma LLOQ ~10 ng/mL

Single IS validated across multiple biological research matrices

Multi-matrix data from independent published studies

Evidence Dimension	Validated linear range and accuracy across biological matrices
Target Compound Data	Plasma: 1.0–2,500 ng/mL, accuracy 95.2–112%; DBS: 0.1–20 mg/L, accuracy 96.2–113.9%; Seminal plasma: LLOQ ~0.01 µg/mL [4]
Comparator Or Baseline	Non-isotopic IS methods (hydrochlorothiazide IS): linear range in rat plasma; reserpine IS: salivary efavirenz, linear range 3.125–100 µg/L, LLOQ 3.125 µg/L (~3,125 ng/mL)
Quantified Difference	13C6-IS methods achieve LLOQ in ng/mL range with multi-matrix compatibility; non-isotopic IS methods show LLOQ in µg/mL range and are single-matrix validated
Conditions	LC–MS/MS, multiple matrices: human plasma, dried blood spots, seminal plasma

Why This Matters

For pharmacokinetic studies spanning multiple biological compartments, a single internal standard validated across matrices reduces method development time, ensures cross-study data comparability, and simplifies procurement logistics.

• [1] PLOS ONE. 2013;8(6):e63305. Validation data: calibration 1.0–2,500 ng/mL, intraday precision 2.41–6.42%, accuracy 100–112%. View Source
• [2] ter Heine R, Rosing H, van Gorp ECM, et al. Quantification of protease inhibitors and non-nucleoside reverse transcriptase inhibitors in dried blood spots by LC-triple quadrupole MS. J Chromatogr B. 2008;867(2):205–212. View Source
• [3] Avery LB, Parsons TL, Meyers DJ, Hubbard WC. A highly sensitive UPLC–MS/MS technique for quantitation of protein free and bound efavirenz in human seminal and blood plasma. J Chromatogr B. 2010;878(31):3217–3224. doi:10.1016/j.jchromb.2010.09.018. View Source
• [4] Bio-Protocol. Efavirenz Plasma Concentration Determination. Ngaimisi et al. 2010. LLOQ: 0.01 µg/mL, calibration range: 0.01–10 µg/mL, using ¹³C₆-efavirenz as IS. View Source

High Precision and Extraction Recovery

The PLOS ONE 2013 method validation reported intraday precision (CV) at LLOQ (1 ng/mL) of 9.24% and interday precision of 12.3%, with accuracy of 112% (intraday) and 108% (interday) at LLOQ [1]. For QC samples across the range, intraday precision ranged from 2.41–6.42% and accuracy from 100–111%. The extraction recovery for the ¹³C₆-efavirenz internal standard was 88.6%, while efavirenz recoveries at QC concentrations of 4, 80, 800, and 2,000 ng/mL were 95.4%, 93.5%, 102%, and 107%, respectively [2]. These data demonstrate that the ¹³C₆-IS undergoes extraction with efficiency comparable to the analyte, a key requirement for reliable normalization.

Precision & Recovery

Head-to-head

LLOQ precision 9.24% CV; IS recovery 88.6% vs analyte 93.5–107%

High precision and concordant recovery support reliable quantitative normalization

Within-method validation data from PLOS ONE 2013

Evidence Dimension	Intraday precision at LLOQ and extraction recovery
Target Compound Data	LLOQ intraday precision: 9.24% CV; intraday accuracy: 112%; IS extraction recovery: 88.6%; analyte mean recovery: 99.5% (range 93.5–107%)
Comparator Or Baseline	Within-method: efavirenz analyte recovery 93.5–107% at QC levels; IS recovery 88.6%
Quantified Difference	Precision at 1 ng/mL LLOQ: CV ≤9.24% (intraday), ≤12.3% (interday). Recovery concordance: IS recovery within ~11% of mean analyte recovery across all levels.
Conditions	LC–MS/MS, AB Sciex 4000 QTRAP, protein precipitation with acetonitrile, 6 replicates per level, 3 analytical runs for interday

Why This Matters

Precision at LLOQ within FDA-recommended ≤20% CV and accuracy within ±20% of nominal at the lowest calibration point directly supports regulatory acceptance of the bioanalytical method; the IS recovery concordance with the analyte validates its fitness for quantitative normalization.

• [1] PLOS ONE. 2013;8(6):e63305. Lines 24–29: "The intraday precision based on the standard deviation of replicates of lower limit of quantification (LLOQ) was 9.24%…with accuracy from 112%…The inter day precision was 12.3%…accuracy was 108%." View Source
• [2] PLOS ONE. 2013;8(6):e63305. Lines 315–328: "At 4, 80, 800, and 2000 ng/mL QC concentrations the percent extraction recoveries…were 95.4%, 93.5%, 102%, and 107%, respectively. For internal standard percent extraction recoveries was 88.6%." View Source

Efavirenz-13C6 Application Scenarios

Regulated Bioanalysis for ANDA Submissions

When developing and validating an LC–MS/MS method for efavirenz quantification to support an ANDA or DMF filing, procurement of ¹³C₆-efavirenz with full regulatory documentation is essential. The 20-fold LLOQ advantage over non-isotopic IS (1.0 vs 20 ng/mL) [1] combined with regulatory-grade Certificates of Analysis and pharmacopeial traceability [2] ensures method sensitivity meets FDA bioanalytical method validation expectations while satisfying audit documentation requirements without additional re-qualification expense.

Therapeutic Drug Monitoring via Dried Blood Spots

For clinical pharmacokinetic studies employing dried blood spot (DBS) collection, ¹³C₆-efavirenz has been independently validated as the internal standard in a multi-analyte DBS method covering efavirenz (0.1–20 mg/L) alongside protease inhibitors, with accuracies of 96.2–113.9% and DBS stability demonstrated for 7 days at 30 °C [3]. This enables patient-friendly, non-hospital-based sampling in resource-limited settings where efavirenz-based ART is widely prescribed.

High-Sensitivity PK Studies in Sanctuary Sites

Studies quantifying efavirenz penetration into pharmacological sanctuary sites such as the central nervous system or seminal compartment require LLOQs in the low ng/mL or pg/mL range. The PLOS ONE 2013 method achieved 1.0 ng/mL LLOQ in plasma [1], and the Ngaimisi et al. protocol achieved 0.01 µg/mL (10 ng/mL) LLOQ using ¹³C₆-efavirenz IS [4]. These LLOQs, enabled by the matched matrix effect compensation of the ¹³C₆-IS, are substantially lower than those achievable with non-isotopic IS methods (typically 20–3,125 ng/mL).

Replacing Deuterated Internal Standards

Laboratories currently using deuterated efavirenz internal standards (e.g., efavirenz-d5) that observe failing accuracy at low QC levels or during incurred sample reanalysis should switch to ¹³C₆-efavirenz. The Bowman et al. 2023 class-level evidence demonstrates that deuterated IS can introduce a systematic negative bias of −38.4%, while ¹³C₆-IS produces no significant bias [5]. The identical retention time of ¹³C₆-efavirenz with the analyte (~2.6 min) [1] eliminates the deuterium isotope effect retention shift as a root cause of matrix effect mismatch.

Application

Selection Property

Validation Focus

ANDA-related bioanalytical method validation

Isotopic purity and regulatory-grade documentation

Matrix effect compensation and documentation adequacy review

Dried blood spot PK research

Multi-matrix validated internal standard

Accuracy and stability in DBS at research-relevant concentrations

Compartmental PK research in low-volume matrices

High-sensitivity method with matched matrix effect compensation

LLOQ suitability for seminal and plasma research matrices

Method improvement by replacing deuterated IS

13C-labeled IS with identical retention time

Elimination of deuterium-induced quantitative bias

• [1] PLOS ONE. 2013;8(6):e63305. doi:10.1371/journal.pone.0063305. View Source
• [2] SynZeal. Efavirenz-13C6 Product Page (SZ-E003D04). View Source
• [3] ter Heine R et al. J Chromatogr B. 2008;867(2):205–212. View Source
• [4] Ngaimisi et al. / Bio-Protocol. Efavirenz Plasma Concentration Determination. LLOQ 0.01 µg/mL. View Source
• [5] Bowman BA et al. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. View Source